Cas no 816-41-1 (1,2,3-Propanetriol,sodium salt (1:1))

1,2,3-Propanetriol,sodium salt (1:1) structure
816-41-1 structure
Product name:1,2,3-Propanetriol,sodium salt (1:1)
CAS No:816-41-1
MF:C3H5O3-3.3[Na+]
MW:158.0394
CID:728912
PubChem ID:44151455

1,2,3-Propanetriol,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetriol,sodium salt (1:1)
    • sodium dihydrogen propane-1,2,3-triolate
    • trisodium,propane-1,2,3-triolate
    • 816-41-1
    • EINECS 212-432-9
    • TRISODIUM PROPANE-1,2,3-TRIS(OLATE)
    • DTXSID301002076
    • Inchi: InChI=1S/C3H5O3.3Na/c4-1-3(6)2-5;;;/h3H,1-2H2;;;/q-3;3*+1
    • InChI Key: CSQXKYRVBLHGKA-UHFFFAOYSA-N
    • SMILES: C(C(C[O-])[O-])[O-].[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 157.99317686g/mol
  • Monoisotopic Mass: 157.99317686g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 25.2
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2Ų

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